

GPR35 Modulator Administration in Mice: Application Notes and Protocols

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Gpr35 modulator 1*

Cat. No.: *B15607972*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of GPR35 modulators in mice, with a focus on oral gavage in the context of a dextran sulfate sodium (DSS)-induced colitis model. This document includes detailed experimental protocols, a summary of expected quantitative outcomes, and a description of the underlying signaling pathways.

Data Presentation

The following tables summarize representative quantitative data from studies investigating the effects of GPR35 modulators on DSS-induced colitis in mice.

Table 1: Effect of GPR35 Agonist (Pamoic Acid) on Body Weight Change in DSS-Induced Colitis


Treatment Group	Day 0	Day 2	Day 4	Day 6	Day 8	Day 10
Control (Vehicle)	100%	101.5%	102.3%	103.1%	104.2%	105.0%
DSS + Vehicle	100%	98.7%	96.5%	93.2%	90.8%	88.1%
DSS + Pamoic Acid (10 mg/kg)	100%	99.8%	98.9%	97.5%	96.4%	95.2%
Data is represented as a percentage of initial body weight.						

Table 2: Effect of GPR35 Agonist (Pamoic Acid) on Colon Length and Clinical Score in DSS-Induced Colitis

Treatment Group	Colon Length (cm)	Clinical Score
Control (Vehicle)	8.5 ± 0.4	0.2 ± 0.1
DSS + Vehicle	5.9 ± 0.3	8.7 ± 0.6
DSS + Pamoic Acid (10 mg/kg)	7.2 ± 0.2	4.1 ± 0.5
Data are presented as mean ± standard error of the mean (SEM). The clinical score is a composite of weight loss, stool consistency, and rectal bleeding.		

Signaling Pathways and Experimental Workflows

Activation of GPR35 can initiate both pro- and anti-inflammatory signaling cascades, with the net effect being context-dependent.[1][2][3] In the setting of colitis, GPR35 agonism has been shown to be protective.[3]



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [2. journals.asm.org \[journals.asm.org\]](https://www.journals.asm.org)
- [3. GPR35 acts a dual role and therapeutic target in inflammation - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- To cite this document: BenchChem. [GPR35 Modulator Administration in Mice: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15607972/docs#gpr35-modulator-administration-in-mice-application-notes-and-protocols\]](https://www.benchchem.com/product/b15607972/docs#gpr35-modulator-administration-in-mice-application-notes-and-protocols)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)